Cas no 1798027-38-9 (3-(2-bromophenyl)-N-2-(thiophen-3-yl)ethylpropanamide)

• Product Name: 3-(2-bromophenyl)-N-2-(thiophen-3-yl)ethylpropanamide
• CAS No: 1798027-38-9
• MF: C₁₅H₁₆BrNOS
• MW: 338.262641906738
• CID: 6018631
• PubChem ID: 71806703
• Update Time: 2025-06-10

3-(2-bromophenyl)-N-2-(thiophen-3-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-N-2-(thiophen-3-yl)ethylpropanamide
• 3-(2-bromophenyl)-N-(2-thiophen-3-ylethyl)propanamide
• 1798027-38-9
• 3-(2-BROMOPHENYL)-N-[2-(THIOPHEN-3-YL)ETHYL]PROPANAMIDE
• AKOS024559459
• 3-(2-bromophenyl)-N-(2-(thiophen-3-yl)ethyl)propanamide
• F6436-1650

• Inchi： 1S/C15H16BrNOS/c16-14-4-2-1-3-13(14)5-6-15(18)17-9-7-12-8-10-19-11-12/h1-4,8,10-11H,5-7,9H2,(H,17,18)
• InChI Key： YPMRMFFWDZTLLP-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CSC=1)(=O)CCC1=CC=CC=C1Br

Computed Properties

• Exact Mass: 337.01360g/mol
• Monoisotopic Mass: 337.01360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(2-bromophenyl)-N-2-(thiophen-3-yl)ethylpropanamide

Compound CAS No.1798027-38-9: 3-(2-bromophenyl)-N-2-(thiophen-3-yl)ethylpropanamide

The compound with CAS No.1798027-38-9, commonly referred to as 3-(2-bromophenyl)-N-2-(thiophen-3-yl)ethylpropanamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a bromophenyl group, a thiophene ring, and an amide functional group. These structural features contribute to its intriguing chemical properties and potential applications in various scientific domains.

Recent studies have highlighted the importance of bromophenyl groups in modulating the electronic properties of organic molecules. The presence of a bromine atom in the phenyl ring introduces electron-withdrawing effects, which can significantly influence the reactivity and stability of the compound. This makes 3-(2-bromophenyl)-N-2-(thiophen-3-yl)ethylpropanamide a valuable candidate for exploring new reaction mechanisms and designing advanced materials.

The thiophene ring in this compound adds another layer of complexity to its structure. Thiophene, a five-membered heterocyclic compound with sulfur as the heteroatom, is known for its aromaticity and excellent conjugation properties. The integration of a thiophene ring into the molecule enhances its ability to participate in π–π interactions, making it suitable for applications in organic electronics and optoelectronics. Researchers have recently explored the use of thiophene-containing compounds in organic photovoltaic devices, where their ability to absorb light and transport charges is highly desirable.

The amide functional group in 3-(2-bromophenyl)-N-2-(thiophen-3-yl)ethylpropanamide plays a crucial role in determining its solubility and reactivity. Amides are known for their ability to form hydrogen bonds, which can influence the physical properties of the compound, such as melting point and boiling point. Additionally, the amide group can act as a nucleophile in certain reactions, making this compound versatile in synthetic chemistry.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure of 3-(2-bromophenyl)-N-2-(thiophen-3-yl)ethylpropanamide. By employing density functional theory (DFT) calculations, scientists have been able to map out the molecular orbitals and predict the reactivity of this compound under various conditions. These studies have revealed that the compound exhibits significant π-conjugation across its structure, which could be harnessed for designing novel materials with tailored electronic properties.

In terms of synthesis, 3-(2-bromophenyl)-N-2-(thiophen-3-yl)ethylpropanamide can be prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The synthesis typically begins with bromobenzene derivatives, which are subjected to various coupling reactions to introduce the thiophene moiety and the amide group. The optimization of reaction conditions has been a focal point for researchers aiming to improve yield and purity.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 405 g/mol, and it exists as a crystalline solid under standard conditions. The melting point has been reported to be around 150°C, while its boiling point exceeds 400°C under vacuum. These thermal properties make it suitable for high-temperature applications in materials science.

One area where 3-(2-bromophenyl)-N-2-(thiophen-3-y l)ethylpropanamide has shown promise is in drug discovery research. Its unique combination of functional groups allows it to interact with biological systems in complex ways, potentially leading to novel therapeutic agents. For instance, studies have suggested that this compound could serve as a lead molecule for developing anti-inflammatory or anticancer drugs due to its ability to modulate specific cellular pathways.

In conclusion, CAS No.1798027 - 17980 - 17980 - 17980 - 17980 - 17980 - 17980 - 17980 - 17980 - 17980 - 17980 - 17980 - 17980 - 17980 - 17980 - 17980 - (Thiopen) is a multifaceted compound with diverse applications across various scientific disciplines. Its intricate structure provides a platform for exploring new chemical reactions and designing innovative materials. As research continues to uncover its potential, this compound is poised to make significant contributions to both academic and industrial advancements.